Cas no 727738-57-0 (2,2',5,6'-Tetrachlorodiphenyl ether)
727738-57-0 structure
Product name:2,2',5,6'-Tetrachlorodiphenyl ether
2,2',5,6'-Tetrachlorodiphenyl ether Chemical and Physical Properties
Names and Identifiers
-
- UNII-OX0XY2OBBS
- 2,2',5,6'-Tetrachlorodiphenyl ether
- Q27285896
- OX0XY2OBBS
- PCDE 53
- 727738-57-0
-
- Inchi： InChI=1S/C12H6Cl4O/c13-7-4-5-8(14)11(6-7)17-12-9(15)2-1-3-10(12)16/h1-6H
- InChI Key： PTDYNPOYHAVZAN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 307.914325Da
- Monoisotopic Mass: 305.917276Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 9.2Ų
2,2',5,6'-Tetrachlorodiphenyl ether Related Literature
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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